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Compound of Interest

Compound Name: 6S-Nalfurafine

Cat. No.: B15294026 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of 6S-Nalfurafine, a potent kappa-opioid receptor agonist.

Adherence to these procedures is critical to ensure personnel safety, environmental protection,

and regulatory compliance. 6S-Nalfurafine is the (6β) stereoisomer of Nalfurafine. Nalfurafine

is classified as a Schedule II controlled substance in the United States, indicating a high

potential for abuse and severe psychological or physical dependence.[1][2][3][4] Therefore, its

disposal is strictly regulated by the Drug Enforcement Administration (DEA).

Hazard and Disposal Information Summary
The following table summarizes key safety and disposal information derived from available

Safety Data Sheets (SDS) for Nalfurafine and its derivatives.
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Parameter Information Source

GHS Classification

Not classified as hazardous

according to the Globally

Harmonized System (GHS).

However, the hydrochloride

salt is listed as "Harmful if

swallowed" and "May cause

drowsiness or dizziness".

SDS for Nalfurafine, SDS for

Nalfurafine hydrochloride

Primary Routes of Exposure Ingestion, inhalation.
SDS for Nalfurafine

hydrochloride

Personal Protective Equipment

(PPE)

Standard laboratory attire:

safety glasses, gloves, and a

lab coat.

General chemical handling

guidelines

Environmental Precautions
Do not allow to enter sewers or

surface/ground water.

SDS for Nalfurafine, SDS for

Nalfurafine hydrochloride

Recommended Disposal

Method

Must be disposed of in

accordance with DEA

regulations for Schedule II

controlled substances. This

typically involves transfer to a

DEA-registered reverse

distributor or destruction in the

presence of a DEA agent or

other authorized person.

Incineration in a permitted

hazardous waste incinerator is

a common method of

destruction.

21 CFR Part 1317, General

guidance for pharmaceutical

waste

Experimental Protocol for Disposal of 6S-Nalfurafine
This protocol outlines the step-by-step procedure for the disposal of 6S-Nalfurafine in a

research setting.
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1.0 Pre-Disposal Documentation and Segregation

1.1. Inventory Management: Meticulously record all quantities of 6S-Nalfurafine used in

experiments. Maintain an accurate and up-to-date inventory log in compliance with DEA

regulations for Schedule II substances. 1.2. Waste Segregation:

Collect all waste materials containing 6S-Nalfurafine, including unused product,
contaminated labware (e.g., vials, pipette tips), and cleaning materials, in a designated, leak-
proof, and clearly labeled hazardous waste container.
The container label must include the words "Hazardous Waste," the full chemical name "6S-
Nalfurafine," and the appropriate hazard warnings.
Do not mix 6S-Nalfurafine waste with other chemical waste streams unless explicitly
permitted by your institution's Environmental Health and Safety (EHS) department.

2.0 Secure Storage of Waste

2.1. Controlled Access: Store the segregated 6S-Nalfurafine waste container in a securely

locked, substantially constructed cabinet or safe, accessible only to authorized personnel. This

storage must comply with DEA requirements for Schedule II substances.

3.0 Coordination with Environmental Health and Safety

3.1. Contact EHS: When the waste container is full or ready for disposal, contact your

institution's EHS department. Inform them that you have a Schedule II controlled substance for

disposal. 3.2. Provide Documentation: Be prepared to provide the EHS department with a

completed hazardous waste disposal form and a copy of the inventory log for the 6S-
Nalfurafine being discarded.

4.0 Transfer and Final Disposition

4.1. DEA-Registered Reverse Distributor: Your EHS department will coordinate the transfer of

the 6S-Nalfurafine waste to a DEA-registered reverse distributor. This is the required method

for the disposal of controlled substances. 4.2. Destruction: The reverse distributor will be

responsible for the final destruction of the 6S-Nalfurafine in a manner that is compliant with all

federal, state, and local regulations. The preferred method of destruction for pharmaceutical

waste is typically incineration at a permitted facility. 4.3. Record of Destruction: Ensure that you
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receive a certificate of destruction or other official documentation from the reverse distributor,

via your EHS department, to complete your disposal records.

Disposal Workflow Diagram
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of 6S-Nalfurafine.
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6S-Nalfurafine Disposal Workflow

Start: 6S-Nalfurafine Waste Generated

Is the substance a DEA Controlled Substance?

YES: Schedule II

 Confirmed

NO: Follow standard chemical waste procedures

 Unconfirmed

Segregate and Securely Store Waste per DEA Regulations

Contact Institutional Environmental Health & Safety (EHS)

Complete all required DEA and institutional documentation

Transfer to a DEA-Registered Reverse Distributor via EHS

Incineration at a Permitted Facility

Receive and File Certificate of Destruction

End

Click to download full resolution via product page

Caption: Disposal workflow for 6S-Nalfurafine, a Schedule II controlled substance.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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